Cas no 2580182-96-1 (3-(benzyloxy)carbonyl-2,2,5,5-tetramethyl-1,3-thiazolidine-4-carboxylic acid)

• Product Name: 3-(benzyloxy)carbonyl-2,2,5,5-tetramethyl-1,3-thiazolidine-4-carboxylic acid
• CAS No: 2580182-96-1
• MF: C₁₆H₂₁NO₄S
• MW: 323.407243490219
• CID: 5659420
• PubChem ID: 130455209
• Update Time: 2025-10-31

3-(benzyloxy)carbonyl-2,2,5,5-tetramethyl-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27723518
• 3-[(benzyloxy)carbonyl]-2,2,5,5-tetramethyl-1,3-thiazolidine-4-carboxylic acid
• SCHEMBL19385972
• 2580182-96-1
• 3-(benzyloxy)carbonyl-2,2,5,5-tetramethyl-1,3-thiazolidine-4-carboxylic acid

• Inchi： 1S/C16H21NO4S/c1-15(2)12(13(18)19)17(16(3,4)22-15)14(20)21-10-11-8-6-5-7-9-11/h5-9,12H,10H2,1-4H3,(H,18,19)
• InChI Key： FTSIDXQZRUGEEE-UHFFFAOYSA-N
• SMILES： S1C(C)(C)N(C(=O)OCC2C=CC=CC=2)C(C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 323.11912932g/mol
• Monoisotopic Mass: 323.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 92.1Ų

Additional information on 3-(benzyloxy)carbonyl-2,2,5,5-tetramethyl-1,3-thiazolidine-4-carboxylic acid

3-(benzyloxy)carbonyl-2,2,5,5-tetramethyl-1,3-thiazolidine-4-carboxylic acid: A Comprehensive Overview (CAS No. 2580182-96-1)

3-(benzyloxy)carbonyl-2,2,5,5-tetramethyl-1,3-thiazolidine-4-carboxylic acid, with the CAS number 2580182-96-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the study of this compound.

The chemical structure of 3-(benzyloxy)carbonyl-2,2,5,5-tetramethyl-1,3-thiazolidine-4-carboxylic acid is composed of a thiazolidine ring with a carboxylic acid group at the 4-position and a benzyl ester group at the 3-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The thiazolidine ring is known for its role in various biological processes, including antioxidant activity and enzyme inhibition. The carboxylic acid group provides opportunities for further derivatization and functionalization, making this compound a versatile platform for drug development.

The synthesis of 3-(benzyloxy)carbonyl-2,2,5,5-tetramethyl-1,3-thiazolidine-4-carboxylic acid has been reported in several studies. One common approach involves the reaction of 2-benzylthioacetic acid with 1,3-dibromopropane to form the corresponding bromide intermediate. This intermediate is then treated with potassium thiocyanate to generate the thiazolidine ring. Finally, the carboxylic acid group is introduced through esterification with benzyl alcohol. This multi-step synthesis process allows for precise control over the formation of the desired compound and can be optimized for large-scale production.

In terms of biological activities, recent research has highlighted the potential of 3-(benzyloxy)carbonyl-2,2,5,5-tetramethyl-1,3-thiazolidine-4-carboxylic acid as an antioxidant and anti-inflammatory agent. Studies have shown that this compound exhibits potent scavenging activity against reactive oxygen species (ROS), which are known to contribute to various diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, it has been found to inhibit key enzymes involved in inflammatory pathways, making it a promising candidate for the treatment of inflammatory conditions.

The pharmacological properties of 3-(benzyloxy)carbonyl-2,2,5,5-tetramethyl-1,3-thiazolidine-4-carboxylic acid have also been investigated in preclinical studies. In vitro assays have demonstrated its ability to cross cell membranes and accumulate within target tissues. This property is crucial for ensuring effective drug delivery and therapeutic efficacy. Furthermore, preliminary toxicity studies have indicated that this compound has a favorable safety profile at therapeutic doses.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(benzyloxy)carbonyl-2,2,5,5-tetramethyl-1,3-thiazolidine-4-carboxylic acid in human subjects. Early results from phase I trials have shown promising outcomes in terms of tolerability and pharmacokinetic parameters. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 3-(benzyloxy)carbonyl-2,2,5,5-tetramethyl-1,3-thiazolidine-4-carboxylic acid (CAS No. 2580182-96-1) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and potential therapeutic use. As research continues to advance our understanding of this compound's mechanisms of action and clinical potential, it holds significant promise for addressing unmet medical needs in various disease areas.